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Compound of Interest

Compound Name: BKI-1369

Cat. No.: B2862007

Audience: Researchers, scientists, and drug development professionals.

Introduction BKI-1369 is a potent and selective bumped kinase inhibitor (BKI). It primarily
targets calcium-dependent protein kinase 1 (CDPK1), an essential enzyme for the motility,
invasion, and replication of various apicomplexan parasites.[1][2] This selectivity for parasite
kinases over their mammalian counterparts makes BKI-1369 a promising therapeutic candidate
for diseases like cryptosporidiosis and cystoisosporosis.[3][4] Proper preparation of a stock
solution is the first critical step for accurate and reproducible in vitro and in vivo experiments.
Dimethyl sulfoxide (DMSO) is the recommended solvent for BKI-1369 due to its high
solubilizing capacity for organic molecules.[5][6] This document provides a detailed protocol for
the preparation, storage, and handling of a BKI-1369 stock solution in DMSO.

BKI-1369 Properties and Specifications

A summary of the key quantitative data for BKI-1369 is presented below. This information is
crucial for accurate calculations and preparation of stock solutions.
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Property Value Reference(s)
Molecular Formula C23H27N70 [71[81I9]
Molecular Weight 417.51 g/mol [71[8][10]
Appearance White to off-white solid [9]
o > 50 mg/mL (approx. 119.76
Solubility in DMSO [51[9]
mM)
Storage (Powder) Up to 2 years at -20°C [8][10]
6 months at -80°C; 1 month at
Storage (DMSO Stock) 20°C [518]

Experimental Protocol: Preparing a 10 mM BKI-1369
Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of BKI-1369 in DMSO. This
concentration is commonly used for initial dilutions in various experimental setups.

2.1. Materials and Equipment
o BKI-1369 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO) (use a new, sealed bottle to avoid
moisture)[5][6]

e Analytical balance

e Microcentrifuge tubes or amber glass vials
o Calibrated micropipettes and sterile tips

o Vortex mixer

 Ultrasonic water bath (optional, but recommended)[5][11]
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o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

2.2. Safety Precautions

Handle BKI-1369 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times to avoid skin and eye contact.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Consult the Safety Data Sheet (SDS) for BKI-1369 and DMSO before starting the procedure.

2.3. Stock Solution Calculation

To prepare a stock solution of a specific concentration (molarity), use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

e Mass (mg) =10 mM x 1 mL x 417.51 g/mol

e Mass (mg) =4.1751 mg

The table below provides calculations for preparing common stock concentrations.

Desired Stock Mass of BKI-1369 Required
. Volume of DMSO (mL)

Concentration (mM) (mg)

1 1 0.418

10 1 4.18

20 1 8.35

50 1 20.88

10 5 20.88
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2.4. Step-by-Step Preparation Procedure

Equilibration: Allow the vial containing BKI-1369 powder to equilibrate to room temperature
for at least 1 hour before opening to prevent condensation.[8]

Weighing: Carefully weigh the required amount of BKI-1369 powder (e.g., 4.18 mg for 1 mL
of a 10 mM solution) and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the vial
containing the powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (If Necessary): If the compound does not fully dissolve, place the vial in an
ultrasonic water bath for 5-10 minutes.[5] Gentle warming up to 50°C can also be applied if
precipitation persists, but avoid overheating.[11]

Verification: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

Labeling: Clearly label the vial with the compound name, concentration, solvent, and
preparation date.

2.5. Storage and Handling of Stock Solution

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the
stock solution into smaller, single-use volumes in tightly sealed vials.[3]

Long-term Storage: For long-term storage, keep the aliquots at -80°C for up to 6 months.[5]
[10]

Short-term Storage: For short-term storage, -20°C is suitable for up to one month.[5][8]

Working Dilutions: When preparing working solutions for cell-based assays, it is
recommended to first perform serial dilutions of the DMSO stock in DMSO before making the
final dilution into your aqueous buffer or cell culture medium.[6] This minimizes the risk of the
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compound precipitating out of solution.[6][12] The final concentration of DMSO in the assay
should typically be kept below 0.1% to prevent cellular toxicity.[12]

Visualized Workflows and Pathways

3.1. Experimental Workflow Diagram

The following diagram illustrates the logical flow of the BKI-1369 stock solution preparation
protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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